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Compound of Interest

Compound Name: 5,5'-Dibromo-bapta

Cat. No.: B1147785 Get Quote

Application Notes and Protocols for 5,5'-
Dibromo-BAPTA
For Researchers, Scientists, and Drug Development Professionals

Introduction
5,5'-Dibromo-BAPTA (1,2-Bis(2-amino-5-bromophenoxy)ethane-N,N,N',N'-tetraacetic acid) is

a calcium chelator widely utilized in scientific research to control and measure intracellular and

extracellular calcium concentrations.[1][2][3][4][5] As a derivative of BAPTA, it exhibits a

moderate affinity for Ca²⁺, making it suitable for buffering calcium levels in the micromolar

range. Its applications are crucial in studying calcium signaling pathways, which are integral to

numerous physiological and pathological processes.

These application notes provide comprehensive protocols for the safe handling, experimental

use, and proper disposal of 5,5'-Dibromo-BAPTA and its salt derivatives.

Quantitative Data
The following tables summarize the key quantitative data for 5,5'-Dibromo-BAPTA and its

commonly used tetrapotassium salt.

Table 1: Physicochemical Properties
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Property 5,5'-Dibromo-BAPTA
5,5'-Dibromo-BAPTA,
Tetrapotassium Salt

Molecular Formula C₂₂H₂₂Br₂N₂O₁₀ C₂₂H₁₈Br₂K₄N₂O₁₀

Molecular Weight 634.23 g/mol 786.59 g/mol

Appearance White to off-white solid White to off-white solid

Solubility Soluble in DMSO Soluble in water

Table 2: Calcium Binding Affinity

Parameter Value Conditions

Dissociation Constant (Kd) for

Ca²⁺ (no Mg²⁺)
1.6 µM

10 mM MOPS, 100 mM KCl,

pH 7.3 at 22°C

Dissociation Constant (Kd) for

Ca²⁺ (no Mg²⁺)
3.6 µM Not specified

Experimental Protocols
Protocol 1: Preparation of Calcium Buffers with 5,5'-
Dibromo-BAPTA
This protocol describes the preparation of calcium buffers with defined free Ca²⁺

concentrations using 5,5'-Dibromo-BAPTA, tetrapotassium salt.

Materials:

5,5'-Dibromo-BAPTA, tetrapotassium salt

Calcium chloride (CaCl₂) standard solution (e.g., 1 M)

Potassium chloride (KCl)

MOPS or HEPES buffer
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High-purity water

pH meter

Calcium-selective electrode (optional, for precise measurement)

Procedure:

Prepare a Stock Solution of 5,5'-Dibromo-BAPTA:

Dissolve a known amount of 5,5'-Dibromo-BAPTA, tetrapotassium salt in high-purity

water to make a stock solution (e.g., 10 mM).

Prepare a Calcium Stock Solution:

Prepare a standardized stock solution of CaCl₂ (e.g., 100 mM) in high-purity water.

Calculate Buffer Components:

Use a calcium buffer calculator program or the appropriate equations to determine the

required volumes of the 5,5'-Dibromo-BAPTA stock, CaCl₂ stock, and other buffer

components (e.g., KCl, MOPS/HEPES) to achieve the desired free Ca²⁺ concentration,

pH, and ionic strength. The calculations should account for the Kd of 5,5'-Dibromo-
BAPTA under the specific experimental conditions (pH, temperature, ionic strength).

Prepare the Calcium Buffer:

In a clean container, combine the calculated volumes of the buffer components (e.g.,

water, KCl, MOPS/HEPES).

Add the calculated volume of the 5,5'-Dibromo-BAPTA stock solution.

Slowly add the calculated volume of the CaCl₂ stock solution while stirring.

Adjust the pH to the desired value (e.g., 7.2) using a concentrated acid or base (e.g., HCl

or KOH).

Bring the final volume to the desired amount with high-purity water.
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Verification (Optional but Recommended):

If precise free Ca²⁺ concentration is critical, measure it using a calcium-selective

electrode.

Protocol 2: Intracellular Calcium Buffering using 5,5'-
Dibromo-BAPTA, AM
This protocol outlines the procedure for loading cells with the membrane-permeant

acetoxymethyl (AM) ester form of 5,5'-Dibromo-BAPTA to buffer intracellular calcium.

Materials:

5,5'-Dibromo-BAPTA, AM

Anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127 (optional, aids in solubilization)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Probenecid (optional, inhibits anion transporters to improve dye retention)

Cell culture medium

Adherent or suspension cells

Procedure:

Prepare Stock Solutions:

Prepare a 2-5 mM stock solution of 5,5'-Dibromo-BAPTA, AM in anhydrous DMSO.

(Optional) Prepare a 10% (w/v) stock solution of Pluronic® F-127 in DMSO.

(Optional) Prepare a 250 mM stock solution of probenecid in a suitable buffer or NaOH

solution.
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Prepare Loading Buffer:

For a final loading concentration of 10-100 µM of 5,5'-Dibromo-BAPTA, AM, dilute the

stock solution into HBSS or serum-free medium.

(Optional) Add Pluronic® F-127 to the loading buffer to a final concentration of 0.02-

0.04%.

(Optional) Add probenecid to the loading buffer to a final concentration of 1-2.5 mM.

Cell Loading:

Remove the culture medium from the cells.

Wash the cells once with HBSS.

Add the loading buffer to the cells.

Incubate the cells at 37°C for 30-60 minutes. The optimal loading time should be

determined empirically for each cell type.

Wash and De-esterification:

Remove the loading buffer.

Wash the cells two to three times with warm HBSS or culture medium to remove

extracellular 5,5'-Dibromo-BAPTA, AM.

Incubate the cells in fresh medium for at least 30 minutes at 37°C to allow for complete

de-esterification of the AM ester by intracellular esterases, which traps the active chelator

inside the cells.

Experimentation:

The cells are now ready for experiments where buffering of intracellular calcium is

required.

Safe Handling and Personal Protection
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid dust inhalation.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or safety glasses with side shields.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves prior to use.

Skin and Body Protection: Wear a laboratory coat.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid Measures
Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.

Skin Contact: In case of skin contact, wash off with soap and plenty of water. Consult a

physician.

Eye Contact: In case of eye contact, flush eyes with water as a precaution.

Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an

unconscious person. Do NOT induce vomiting. Consult a physician.

Accidental Release Measures (Spills)
Personal Precautions:

Ensure adequate ventilation.
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Wear appropriate PPE as described above.

Avoid breathing dust or vapors.

Containment and Cleaning:

For solid spills, carefully sweep or scoop up the material and place it into a suitable,

labeled container for disposal. Avoid generating dust.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material into a sealed, labeled container for disposal.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.

Disposal Procedures
As a brominated organic compound, 5,5'-Dibromo-BAPTA and its waste must be treated as

halogenated hazardous waste.

Waste Segregation:

Collect all waste containing 5,5'-Dibromo-BAPTA (solid residue, contaminated

consumables, and solutions) in a designated, leak-proof, and chemically compatible

container.

Crucially, segregate this halogenated waste from non-halogenated waste streams.

Labeling:

Clearly label the waste container as "Hazardous Waste," "Halogenated Organic Waste,"

and list the full chemical name: "5,5'-Dibromo-BAPTA." If other halogenated wastes are

added, list all components.

Storage:
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Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Do not dispose of 5,5'-Dibromo-BAPTA waste down the drain or as regular trash.
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Caption: Workflow for preparing calcium buffers using 5,5'-Dibromo-BAPTA.
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Caption: Safe disposal workflow for 5,5'-Dibromo-BAPTA waste.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1147785?utm_src=pdf-body-img
https://www.benchchem.com/product/b1147785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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